Cas no 868678-84-6 (1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 868678-84-6
• MF: C₂₀H₁₇FN₂O₄
• MW: 368.358388662338
• CID: 5857171
• PubChem ID: 7190061
• Update Time: 2025-06-10

1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-fluorophenyl)methoxy]-N-(3-methoxyphenyl)-2-oxopyridine-3-carboxamide
• 3-Pyridinecarboxamide, 1-[(2-fluorophenyl)methoxy]-1,2-dihydro-N-(3-methoxyphenyl)-2-oxo-
• F1825-0136
• 868678-84-6
• AKOS024612229
• 1-[(2-fluorophenyl)methoxy]-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• SR-01000016084
• 1-((2-fluorobenzyl)oxy)-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• SR-01000016084-1
• 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17FN2O4/c1-26-16-8-4-7-15(12-16)22-19(24)17-9-5-11-23(20(17)25)27-13-14-6-2-3-10-18(14)21/h2-12H,13H2,1H3,(H,22,24)
• InChI Key： LJEYNSJGJDPVIV-UHFFFAOYSA-N
• SMILES： C1(=O)N(OCC2=CC=CC=C2F)C=CC=C1C(NC1=CC=CC(OC)=C1)=O

Computed Properties

• Exact Mass: 368.11723519g/mol
• Monoisotopic Mass: 368.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(2-Fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide: A Comprehensive Overview

1-(2-Fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-84-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and possesses a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring with a 2-oxo group at the 2-position, an amide linkage at the 3-position, and a substituted methoxy group at the 1-position. The presence of the fluorine atom in the phenyl ring and the methoxy group in the aniline moiety adds to the compound's complexity and potential biological activity. These structural features are crucial for understanding its interactions with biological targets and its pharmacological properties.

The synthesis of 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been reported in several studies. One common approach involves the condensation of 3-cyanopyridine with an appropriate substituted aniline followed by hydrolysis to form the carboxylic acid. The carboxylic acid is then coupled with a substituted phenol to form the final product. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final compound.

In terms of biological activity, 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has shown promising results in various preclinical studies. Recent research has focused on its potential as an anti-inflammatory agent and its ability to modulate specific signaling pathways involved in inflammation and pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

Additionally, 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been investigated for its neuroprotective properties. Preclinical studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that this compound may have therapeutic potential in treating conditions characterized by neuroinflammation and oxidative stress.

The pharmacokinetic properties of 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have also been studied extensively. Research indicates that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development as a therapeutic agent. However, more detailed studies are needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, 1-(2-fluorophenyl)methoxy-N-(3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 868678-84-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing subject for further investigation. As research continues to advance, it is likely that this compound will play an important role in the development of new therapeutic strategies for various diseases.